Cas no 39070-13-8 (1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester)

• Product Name: 1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester
• CAS No: 39070-13-8
• MF: C₇H₉N₃O₄
• MW: 199.164061307907
• MDL: MFCD17926380
• CID: 924224
• Update Time: 2025-10-19

1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester
• ethyl 3-methyl-2-nitroimidazole-4-carboxylate
• 1-methyl-2-nitro-1H-imidazole-5-carboxylate
• 1-Methyl-2-nitro-5-carbethoxy-imidazol
• 1-N-methyl-2-nitroimidazole-5-carboxylic acid ethyl ester
• 3-methyl-2-nitro-3H-imidazole-4-carboxylic acid ethyl ester
• 5-Carbethoxy-1-methyl-2-nitro-imidazol
• 5-carbethoxy-1-methyl-2-nitroimidazole
• AC1L754D
• ETHYL 3-METHYL-2-NITRO-3H-IMIDAZOLE-4-CARBOXYLATE
• NSC313398
• SureCN1978459

• MDL： MFCD17926380
• Inchi： 1S/C7H9N3O4/c1-3-14-6(11)5-4-8-7(9(5)2)10(12)13/h4H,3H2,1-2H3
• InChI Key： VRARWXJAWCRJCX-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CN=C([N+](=O)[O-])N1C)=O

Computed Properties

• Exact Mass: 199.05937
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 87.26
• LogP: 1.02820

1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester Security Information

• Storage Condition：(BD331517)

Additional information on 1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester

Comprehensive Overview of 1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester (CAS No. 39070-13-8)

1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester, with the CAS number 39070-13-8, is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This compound belongs to the nitroimidazole family, a class of heterocyclic compounds known for their diverse biological activities. Researchers and industry professionals frequently search for nitroimidazole derivatives, imidazole-based synthesis, and ethyl ester applications, reflecting its relevance in modern chemistry.

The molecular structure of 1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester features a nitro group at the 2-position and an ethyl ester moiety at the 5-position, which enhances its reactivity and solubility in organic solvents. These functional groups make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of antimicrobial agents and anticancer drugs. Recent trends indicate growing interest in imidazole scaffold optimization and green chemistry approaches for its production, aligning with sustainability goals.

In pharmaceutical applications, CAS 39070-13-8 is often explored for its potential as a prodrug or bioactive precursor. Its nitroimidazole core is structurally similar to compounds used in antibacterial and antiparasitic therapies, sparking investigations into its mechanism of action. Laboratories focusing on drug discovery and medicinal chemistry frequently inquire about its synthetic routes, purification methods, and stability under various conditions.

From an industrial perspective, 1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester is utilized in fine chemical manufacturing and crop protection formulations. Its derivatives have shown promise in pesticide development, addressing global demands for sustainable agriculture. Searches for imidazole-based agrochemicals and nitro compound safety profiles highlight its dual role in advancing both human health and environmental solutions.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing 39070-13-8. Quality control protocols emphasize the importance of high-purity standards, particularly for research-grade materials. The compound’s storage conditions and handling precautions are also common queries, underscoring the need for proper laboratory practices.

Emerging studies on imidazole ring modifications and nitro group reactivity continue to expand the applications of 1-methyl-2-nitro-1H-Imidazole-5-carboxylic acid ethyl ester. Innovations in catalytic synthesis and solvent-free reactions further enhance its appeal to synthetic chemists. As interest grows in heterocyclic compound libraries and structure-activity relationships, this compound remains a focal point for interdisciplinary research.

In summary, CAS 39070-13-8 represents a versatile building block in organic synthesis, bridging gaps between pharmaceutical innovation and industrial applications. Its unique properties and adaptability to green chemistry principles ensure its continued relevance in scientific advancements. Researchers are encouraged to explore its potential in targeted drug delivery and materials science, leveraging its robust chemical framework.